Cas no 118066-90-3 (Isoxazole, 5-(bromomethyl)-3-chloro-)

• Product Name: Isoxazole, 5-(bromomethyl)-3-chloro-
• CAS No: 118066-90-3
• MF: C₄H₃BrClNO
• MW: 196.429719209671
• CID: 3662885
• PubChem ID: 14117150
• Update Time: 2025-04-22

Isoxazole, 5-(bromomethyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(bromomethyl)-3-chloro-
• 5-bromomethyl-3-chloroisoxazole
• SCHEMBL4126187
• 3-chloro-5-bromomethylisoxazole
• 5-(Bromomethyl)-3-chloroisoxazole
• 118066-90-3
• VIFJEILPRNYQMV-UHFFFAOYSA-N
• DB-168024

• Inchi： 1S/C4H3BrClNO/c5-2-3-1-4(6)7-8-3/h1H,2H2
• InChI Key： VIFJEILPRNYQMV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=NO1)Cl

Computed Properties

• Exact Mass: 194.90865Da
• Monoisotopic Mass: 194.90865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų